Cas no 1001518-82-6 (2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide)

• Product Name: 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide
• CAS No: 1001518-82-6
• MF: C₇H₁₀F₂N₄O
• MW: 204.177307605743
• MDL: MFCD03419679
• CID: 3058815
• PubChem ID: 7018472
• Update Time: 2025-06-08

2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• (3-Difluoromethyl-5-methyl-pyrazol-1-yl)-acetic acid hydrazide
• 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide
• EN300-228410
• SB85849
• 2-(3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetohydrazide
• 2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]acetohydrazide
• BBL038959
• DTXSID801174854
• 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetohydrazide
• AKOS000308116
• BQB51882
• STK312783
• 2-[3-(difluoromethyl)-5-methyl-pyrazol-1-yl]acetohydrazide
• CS-0240430
• 3-(Difluoromethyl)-5-methyl-1H-pyrazole-1-acetic acid hydrazide
• 1001518-82-6

• MDL： MFCD03419679
• Inchi： 1S/C7H10F2N4O/c1-4-2-5(7(8)9)12-13(4)3-6(14)11-10/h2,7H,3,10H2,1H3,(H,11,14)
• InChI Key： WTZOYIHSKBKRDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC(NN)=O)N=1)F

Computed Properties

• Exact Mass: 204.082267g/mol
• Monoisotopic Mass: 204.082267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.18g/mol
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide

Comprehensive Overview of 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide (CAS No. 1001518-82-6)

The compound 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide (CAS No. 1001518-82-6) is a specialized chemical entity that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. Its unique molecular structure, featuring a difluoromethyl group and a pyrazole core, makes it a subject of interest for scientists exploring novel applications in crop protection and drug discovery. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most frequently searched topics regarding 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide revolves around its mechanism of action. Researchers have identified its potential as a bioactive intermediate, particularly in the synthesis of compounds with antifungal and antibacterial properties. The difluoromethyl moiety is known to enhance the lipophilicity and metabolic stability of molecules, which is a key factor in its utility for agrochemical formulations. Recent studies have also explored its role in enzyme inhibition, making it a candidate for targeted therapies in plant disease management.

In the context of sustainable agriculture, 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide has been investigated for its environmental impact and degradation pathways. With growing consumer demand for eco-friendly pesticides, this compound's low toxicity profile and biodegradability are often highlighted. Industry professionals frequently search for data on its half-life in soil and residue levels, which are critical for regulatory compliance and integrated pest management (IPM) strategies.

The pharmaceutical potential of CAS No. 1001518-82-6 is another area of intense research. Its hydrazide functional group allows for versatile chemical modifications, enabling the development of small-molecule inhibitors for various therapeutic targets. Recent publications have explored its use in cancer research, particularly in modulating cell signaling pathways. This aligns with the broader trend of repurposing agrochemical intermediates for medical applications, a topic that ranks high in scientific literature searches.

From a synthetic chemistry perspective, the preparation of 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide involves multi-step reactions with stringent yield optimization requirements. Chemists often search for patent literature and process improvements to enhance the cost-efficiency of its production. The compound's crystalline form and solubility characteristics are also critical for formulation scientists, as these properties influence its delivery mechanisms in both agricultural and pharmaceutical contexts.

Emerging trends in precision farming and digital agriculture have further amplified interest in CAS No. 1001518-82-6. Data-driven approaches to crop protection require detailed knowledge of structure-activity relationships (SAR), where this compound serves as a valuable molecular scaffold. Additionally, its compatibility with nanocarrier systems for controlled release applications is a hot topic in material science forums.

In conclusion, 2-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide represents a multifaceted compound with cross-disciplinary relevance. Its applications span from next-generation pesticides to drug discovery platforms, addressing pressing challenges in food security and human health. As research continues to uncover its full potential, this compound remains a focal point for innovation in chemical biology and green chemistry.